(R)-2-Methoxy-N-(piperidin-3-yl)acetamide hydrochloride

• IUPAC Name: 2-methoxy-N-[(3R)-piperidin-3-yl]acetamide;hydrochloride
• InChI: InChI=1S/C8H16N2O2.ClH/c1-12-6-8(11)10-7-3-2-4-9-5-7;/h7,9H,2-6H2,1H3,(H,10,11);1H/t7-;/m1./s1
• InChI Key: VASLSTUGMLUIQM-OGFXRTJISA-N
• Canonical SMILES: COCC(=O)NC1CCCNC1.Cl
• Isomeric SMILES: COCC(=O)N[C@@H]1CCCNC1.Cl
• Molecular Formula: C8H17ClN2O2
• Molecular Weight: 208.68 g/mol

Description

(R)-2-Methoxy-N-(piperidin-3-yl)acetamide hydrochloride, also known as MPAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in neuropharmacology research. MPAC is a synthetic derivative of the natural amino acid methionine and is known to have a high affinity for the sigma-1 receptor, a protein that plays a crucial role in various physiological processes.

Scientific Research Applications

Pharmacological Profiling and Potential in Psychosis Treatment

Research into compounds structurally similar to (R)-2-Methoxy-N-(piperidin-3-yl)acetamide hydrochloride, such as AC-90179, reveals their significance in pharmacological profiling for the treatment of psychosis. AC-90179, characterized as a selective serotonin (5-HT2A) receptor inverse agonist, has been compared with traditional antipsychotics like haloperidol and clozapine. This compound exhibits high potency as an inverse agonist at 5HT2A receptors and shows antagonism at 5HT2C receptors, with minimal activity at D2 and H1 receptors, which are often associated with side effects in antipsychotic drugs. Its ability to block 5-HT2A receptor signaling and attenuate drug-induced hyperactivity without decreasing spontaneous locomotor behavior suggests potential for new psychosis treatments. The challenge remains in improving oral bioavailability due to rapid metabolism (Vanover et al., 2004).

Cholesterol Management and Disease Treatment

The discovery of K-604, another compound structurally related to (R)-2-Methoxy-N-(piperidin-3-yl)acetamide hydrochloride, underscores its role in cholesterol management and the treatment of diseases involving ACAT-1 overexpression. K-604 has been identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, displaying significant selectivity over ACAT-2. This aqueous-soluble compound shows promise in treating conditions associated with ACAT-1 overexpression, highlighting the importance of molecular design in enhancing oral absorption and therapeutic potential (Shibuya et al., 2018).

Enhancement of Memory Abilities

The synthesis and evaluation of 4-substitued piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide and its impact on memory abilities in mice demonstrate the cognitive-enhancing potential of these compounds. Through various chemical reactions, the study produced a compound that significantly affected memory ability in mice, indicating potential applications in cognitive disorders or enhancement of memory functions (Li Ming-zhu, 2008).